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Abstract

Calcium acetylacetonate (Ca(acac)z), with CAS number 19372-44-2, is a versatile
organometallic compound with significant applications across various scientific and industrial
domains. This technical guide provides an in-depth overview of its physicochemical properties,
synthesis methodologies, and key applications, with a particular focus on its role as a heat
stabilizer for polymers and a catalyst in organic synthesis. Detailed experimental protocols and
safety information are also presented to facilitate its effective and safe use in a laboratory
setting.

Physicochemical Properties

Calcium acetylacetonate is a white to cream-colored crystalline powder.[1] It is a coordination
complex where a calcium ion is chelated by two acetylacetonate ligands.[2] This structure
imparts notable thermal stability and solubility in certain organic solvents.[1][2]

Table 1: Physicochemical Data of Calcium Acetylacetonate
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Property Value Reference(s)
CAS Number 19372-44-2 [3]
Molecular Formula C10H14CaOa [4]
Molecular Weight 238.29 g/mol [4]
White to cream-colored
Appearance [1]
powder
Melting Point Decomposes (see Section 3) [1][5]

Sparingly soluble in water and
Solubility organic solvents; soluble in
methanol.[6][7]

pH 10.5 (10 g/L solution at 20°C) [5]

Synthesis of Calcium Acetylacetonate

Calcium acetylacetonate can be synthesized through several methods, primarily involving the
reaction of a calcium source with acetylacetone. Below are detailed protocols for two common
synthesis routes.

Experimental Protocol: Solid-Phase Synthesis from
Calcium Hydroxide

This method is advantageous due to its simplicity, high yield, and environmentally friendly
nature as it avoids the use of solvents.[5]

Materials:

e Calcium hydroxide (Ca(OH)z2)

o Acetylacetone (CH3COCH2COCHs)
e Mortar and pestle

Procedure:
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e In a mortar, place a specific molar ratio of calcium hydroxide and acetylacetone (e.g., a 1:2
molar ratio is stoichiometrically required, though some protocols suggest an excess of
acetylacetone).[8]

o Grind the mixture vigorously using a pestle. The solid-state reaction will proceed, often
accompanied by a noticeable change in the consistency of the powder.

» Continue grinding for a specified period (e.g., 30-60 minutes) to ensure the reaction goes to
completion.

e The resulting product is crude calcium acetylacetonate, which can be further purified if
necessary, for instance, by washing with a non-solvent for the product that dissolves
unreacted starting materials, followed by drying.

Experimental Protocol: Aqueous Solution Synthesis
from Calcium Chloride

This method involves the precipitation of calcium hydroxide followed by its reaction with
acetylacetone.[9]

Materials:

e Calcium chloride (CaClz)

¢ Sodium hydroxide (NaOH) or other suitable base
o Acetylacetone

o Methanol (optional, as a solvent)[9]

« Distilled water

 Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:
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e Prepare an aqueous solution of calcium chloride.
o Separately, prepare an agueous solution of sodium hydroxide.

e Slowly add the sodium hydroxide solution to the calcium chloride solution with constant
stirring to precipitate calcium hydroxide.

« |solate the calcium hydroxide precipitate by filtration and wash it thoroughly with distilled
water to remove any soluble salts.

e The freshly prepared, moist calcium hydroxide is then reacted with acetylacetone. The
reaction can be carried out in a flask, optionally with methanol as a solvent, under reflux for
1-2 hours.[9]

» After the reaction is complete, the product is collected by filtration, washed with a small
amount of cold methanol or another suitable solvent to remove excess acetylacetone, and
then dried in an oven at an appropriate temperature (e.g., 90°C).[9]

Thermal Decomposition

Calcium acetylacetonate does not have a sharp melting point but undergoes a multi-stage
thermal decomposition.[6] Understanding this behavior is crucial for its application as a heat
stabilizer. A thermogravimetric analysis (TGA) in a dynamic air atmosphere reveals a six-step
decomposition process:[2][6]

e 46-105°C: Release of adsorbed water.[2]

e 105-175°C: Removal of coordinated water molecules.[2]

e 175-305°C: First stage of chelate decomposition.[2]

e 305-635°C: Second stage of chelate decomposition, forming calcium carbonate (CaCO3).[2]
» 635-800°C: Decarboxylation of calcium carbonate to calcium oxide (CaO).[2]

» Above 800°C: Oxidation of any residual amorphous carbon.[6]
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Applications

The unique properties of calcium acetylacetonate make it a valuable compound in various
fields.

Heat Stabilizer for PVC

The primary application of calcium acetylacetonate is as a heat stabilizer for polyvinyl
chloride (PVC) and other halogenated polymers.[10][11] During processing at high
temperatures, PVC can degrade, releasing hydrochloric acid (HCI) and leading to discoloration
and loss of mechanical properties.[11] Calcium acetylacetonate helps to prevent this
degradation through the following mechanism:[11]

o Neutralization of HCI: It can react with and neutralize the HCI produced during PVC
degradation.

e Scavenging of Free Radicals: Its organic ligand can scavenge free radicals that initiate the
degradation process.[11]

o Synergistic Effects: It often works synergistically with other stabilizers, such as zinc stearate
and (-diketones, to provide enhanced thermal stability.[11]

Its non-toxic nature makes it an environmentally friendly alternative to traditional lead-based
stabilizers.[10]
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Mechanism of PVC stabilization by Calcium Acetylacetonate.

Catalyst in Organic Synthesis

Calcium acetylacetonate serves as a catalyst in various organic reactions, including
polymerization and transesterification.[12][13] Its catalytic activity stems from the ability of the
calcium ion to act as a Lewis acid, coordinating with substrates and activating them for
reaction.

An example is its use as a catalyst for the transesterification of methyl methacrylate (MMA) with
dimethylaminoethanol (DMAE) to produce 2-(dimethylamino)ethyl methacrylate (DMAEMA).
[12]
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General workflow for Calcium Acetylacetonate catalyzed transesterification.

Other Applications

Other notable applications of calcium acetylacetonate include:
» Cross-linking agent and hardening accelerator for resins.[11]

o Additive in rubber formulations.[11]
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e Precursor for the formation of specialty films, such as superconductive films, heat-reflecting
glass films, and transparent conductive films.[9]

Safety and Handling

While considered a non-toxic alternative to many heavy metal-based compounds, calcium
acetylacetonate is not without hazards and should be handled with appropriate care.[14]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[15]

Skin irritation (Category 2) H315: Causes skin irritation.[15]

Eye irritation (Category 2A) H319: Causes serious eye irritation.[15]
Respiratory system irritation H335: May cause respiratory irritation.[15]

H361: Suspected of damaging fertility or the

Reproductive toxicity (Category 2
P Y gory 2) unborn child.[15]

Handling Precautions:
e Use in a well-ventilated area or with local exhaust ventilation.[4]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[4]

» Avoid breathing dust. If dust is generated, use a NIOSH-approved respirator.[4]
e Wash hands thoroughly after handling.[14]

o Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents.[4]

Conclusion
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Calcium acetylacetonate is a valuable and versatile chemical with a well-established role in
polymer science and a growing potential in catalysis and materials science. Its favorable safety
profile compared to traditional heavy metal compounds makes it an attractive option for
developing more sustainable technologies. A thorough understanding of its properties,
synthesis, and handling is essential for its effective and safe utilization in research and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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19372-44-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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